Cas no 2154264-63-6 (2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclobutan-1-ol)

• Product Name: 2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclobutan-1-ol
• CAS No: 2154264-63-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6406024
• PubChem ID: 165787057
• Update Time: 2025-05-19

2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclobutan-1-ol
• EN300-1623853
• 2154264-63-6

• Inchi： 1S/C9H14N2O/c1-6-5-10-11(2)9(6)7-3-4-8(7)12/h5,7-8,12H,3-4H2,1-2H3
• InChI Key： BJTODTRDLAQVBX-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=C(C)C=NN1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclobutan-1-ol

Introduction to 2-(1,4-Dimethyl-1H-Pyrazol-5-Yl)Cyclobutan-1-Ol (CAS No: 2154264-63-6)

The compound 2-(1,4-Dimethyl-1H-Pyrazol-5-Yl)Cyclobutan-1-Ol, identified by the CAS number 2154264-63-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a cyclobutanol moiety, making it a potential candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in medicinal chemistry due to their diverse biological activities. The pyrazole ring in this compound contributes to its stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The cyclobutanol group adds further complexity to the molecule, enhancing its potential for binding to specific receptors or enzymes.

One of the most promising areas of research involving this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit selective inhibition of kinases, which are key players in cellular signaling pathways.

In addition to its pharmacological applications, the compound has also been investigated for its role in catalysis. The cyclobutanol group can act as a chiral auxiliary, facilitating asymmetric synthesis of complex molecules. This property makes it valuable in the synthesis of enantiomerically pure compounds, which are essential in pharmaceuticals and agrochemicals.

The synthesis of 2-(1,4-Dimethyl-1H-Pyrazol-5-Yl)Cyclobutan-1-Ol involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by cyclization to form the cyclobutanol moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

Another area of interest is the compound's stability under various conditions. Studies have demonstrated that it exhibits good thermal stability and resistance to oxidation, making it suitable for use in harsh chemical environments. These properties are advantageous in industrial applications where robustness is required.

In conclusion, 2-(1,4-Dimethyl-1H-Pyrazol-5-Yl)Cyclobutan-1-Ol (CAS No: 2154264-63-6) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial settings.